Cas no 5296-14-0 (1-(3-methylphenoxy)-3-pyrrolidin-1-ylpropan-2-ol;hydrochloride)

• Product name: 1-(3-methylphenoxy)-3-pyrrolidin-1-ylpropan-2-ol;hydrochloride
• CAS No: 5296-14-0
• MF: C₁₄H₂₁NO₂
• MW: 235.32204
• CID: 1580103
• PubChem ID: 2915025

1-(3-methylphenoxy)-3-pyrrolidin-1-ylpropan-2-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• AC1MF7O2
• Ambcb6816491
• MolPort-002-088-272
• NSC89438
• NSC-89438
• 1-(3-methylphenoxy)-3-pyrrolidin-1-ylpropan-2-ol hydrochloride
• 1-(3-methylphenoxy)-3-pyrrolidin-1-ylpropan-2-ol
• hydrochloride
• 1-(3-methylphenoxy)-3-pyrrolidin-1-ylpropan-2-ol;hydrochloride
• 5296-14-0
• AKOS030519812
• DTXSID10387793
• SR-01000472021
• SR-01000472021-1
• AGN-PC-0KMNTO

• Inchi： InChI=1S/C14H21NO2.ClH/c1-12-5-4-6-14(9-12)17-11-13(16)10-15-7-2-3-8-15;/h4-6,9,13,16H,2-3,7-8,10-11H2,1H3;1H
• InChI Key： MUXGRKFZNWVWHT-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)OCC(CN2CCCC2)O.Cl

Computed Properties

• Exact Mass: 235.15733
• Monoisotopic Mass: 271.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.087
• Boiling Point: 387.8°C at 760 mmHg
• Flash Point: 188.4°C
• Refractive Index: 1.546
• PSA: 32.7
• LogP: 2.57040